Cas no 1700363-17-2 (1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine)

• Product Name: 1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine
• CAS No: 1700363-17-2
• MF: C₇H₁₄N₄O₂S
• MW: 218.276659488678
• CID: 6224145
• PubChem ID: 106724677
• Update Time: 2025-05-20

1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-804729
• 1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine
• 1700363-17-2

• Inchi： 1S/C7H14N4O2S/c1-6(2)14(12,13)4-3-11-5-9-7(8)10-11/h5-6H,3-4H2,1-2H3,(H2,8,10)
• InChI Key： CYQNCTGXUPXCLZ-UHFFFAOYSA-N
• SMILES： S(CCN1C=NC(N)=N1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 218.08374688g/mol
• Monoisotopic Mass: 218.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 99.2Ų

Additional information on 1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine

1-[2-(Propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine (CAS No. 1700363-17-2): A Comprehensive Overview

In the realm of modern chemical research, 1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine (CAS No. 1700363-17-2) has emerged as a compound of significant interest. This molecule, characterized by its unique sulfonyl and triazole functional groups, is increasingly studied for its potential applications in pharmaceuticals, agrochemicals, and material science. The combination of these moieties imparts distinctive chemical properties, making it a valuable candidate for various synthetic and industrial applications.

The 1,2,4-triazole core is a well-known heterocyclic scaffold in medicinal chemistry, often associated with biological activity. When coupled with a propane-2-sulfonyl side chain, the resulting compound exhibits enhanced stability and reactivity, which is crucial for its utility in drug discovery. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, given the rising demand for novel therapeutic agents in the face of antibiotic resistance and chronic diseases.

From a structural perspective, 1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine features a sulfonamide linkage, which is known to improve solubility and bioavailability—a critical factor in pharmaceutical development. This characteristic aligns with current trends in drug design, where bioavailability enhancement and ADME optimization are key focus areas. The compound's molecular weight and logP values suggest it could be a promising candidate for oral drug formulations, addressing a common challenge in modern pharmacology.

In agrochemical applications, the triazole moiety is often associated with fungicidal and herbicidal activity. The addition of the sulfonyl group may further modulate its interaction with biological targets, offering potential for crop protection solutions. With the global push toward sustainable agriculture, compounds like 1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine are being explored for their environmental compatibility and efficacy against resistant pest strains.

The synthesis of 1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine typically involves multi-step organic reactions, including sulfonylation and cyclization processes. Recent advancements in green chemistry have spurred interest in optimizing its production to reduce waste and energy consumption. This aligns with broader industry trends toward sustainable synthesis and green manufacturing, which are increasingly prioritized by regulatory bodies and consumers alike.

Market analysts note growing interest in sulfonyl-containing compounds and triazole derivatives, driven by their versatility in industrial applications. The compound's CAS number, 1700363-17-2, serves as a unique identifier for researchers and procurement specialists navigating the complex landscape of specialty chemicals. Its potential as a building block for more complex molecules further enhances its commercial value.

From a safety and handling perspective, 1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine requires standard laboratory precautions, as with most organic intermediates. While not classified as hazardous under typical conditions, proper personal protective equipment (PPE) and ventilation are recommended during handling, reflecting general best practices in chemical research and industrial settings.

In conclusion, 1-[2-(propane-2-sulfonyl)ethyl]-1H-1,2,4-triazol-3-amine (CAS No. 1700363-17-2) represents a fascinating intersection of structural novelty and practical utility. Its dual functional groups offer a platform for diverse applications, from life sciences to advanced materials. As research continues to uncover its full potential, this compound is poised to play a meaningful role in addressing some of the most pressing challenges in chemistry and beyond.